Ethyl 5-(4-isopropoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-4-oxo-5-[(4-propan-2-yloxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H25N3O5S/c1-5-33-26(32)22-20-14-35-24(27-23(30)17-8-12-19(13-9-17)34-15(2)3)21(20)25(31)29(28-22)18-10-6-16(4)7-11-18/h6-15H,5H2,1-4H3,(H,27,30)
• InChI Key: IYCWURJOTJAHGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)OC(C)C)C4=CC=C(C=C4)C
• Molecular Formula: C26H25N3O5S
• Molecular Weight: 491.6 g/mol

Description

Ethyl 5-(4-isopropoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H25N3O5S and its molecular weight is 491.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study highlighted the use of a similar compound in the synthesis of new pyrimidine derivatives, which were then evaluated for their antimicrobial properties. These derivatives showed potential as antimicrobial agents, indicating the compound's utility in developing new antimicrobial substances (Farag, Kheder, & Mabkhot, 2008).

Development of Anticancer Agents

Research demonstrated the compound's role in creating new heterocycles with significant anticancer activity. By acting as a building block, the compound facilitated the synthesis of products evaluated against specific cancer cell lines, highlighting its potential in cancer treatment (Abdel-Motaal, Alanzy, & Asem, 2020).

Creation of Densely Functionalized Heterocyclic Molecules

Another study utilized a similar compound for electrophilic substitution reactions, leading to the production of pyridazine and fulvene derivatives with azulene frameworks. This work underscores the compound's versatility in synthesizing densely functionalized heterocyclic molecules, which could have diverse applications in medicinal chemistry (Devendar et al., 2013).

Synthesis of Thieno[2,3-c]pyridazine Derivatives

Further research involved treating a similar compound with hydrazine hydrate to produce thienopyridazine derivatives. These derivatives represent another example of the compound's use in synthesizing novel chemical entities with potential biological activities (Bakhite, Mohamed, & Radwan, 2002).